Cas no 1004-98-4 (2,5-Diazabicyclo2.2.2octane-3,6-dione)

• Product Name: 2,5-Diazabicyclo2.2.2octane-3,6-dione
• CAS No: 1004-98-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD18086974
• CID: 1057384
• PubChem ID: 12853591
• Update Time: 2025-11-02

2,5-Diazabicyclo2.2.2octane-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione
• 2,5-Diaza-3,6-dioxobicyclo<2.2.2>octan
• 2,5-Diazabicyclo<2.2.2>octan-3,6-dion
• 2,5-diazabicyclo<2.2.2>octane-3,6-dione
• DTXSID60511521
• 2 pound not5-Diazabicyclo[2.2.2]octane-3 pound not6-dione
• DB-302434
• SY023507
• 1004-98-4
• MFCD18086974
• A800217
• AKOS006348507
• SCHEMBL4574517
• CS-0439624
• CS-11518
• PPSCFPAFAMAAHE-UHFFFAOYSA-N
• 2,5-Diazabicyclo2.2.2octane-3,6-dione

• MDL： MFCD18086974
• Inchi： 1S/C6H8N2O2/c9-5-3-1-2-4(8-5)6(10)7-3/h3-4H,1-2H2,(H,7,10)(H,8,9)
• InChI Key： PPSCFPAFAMAAHE-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(C(N2)=O)N1

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: -0.57900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,5-Diazabicyclo2.2.2octane-3,6-dione

Recent Advances in the Study of 2,5-Diazabicyclo[2.2.2]octane-3,6-dione (CAS: 1004-98-4)

2,5-Diazabicyclo[2.2.2]octane-3,6-dione (CAS: 1004-98-4) is a bicyclic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a versatile scaffold for drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2,5-Diazabicyclo[2.2.2]octane-3,6-dione, emphasizing its role as a rigid, conformationally constrained diamine. The researchers demonstrated that this compound can serve as a key intermediate for the synthesis of peptidomimetics, which are critical in targeting protein-protein interactions (PPIs). The study also reported improved yields (up to 85%) using a novel catalytic system, underscoring its potential for scalable production.

In the context of biological activity, a recent Nature Chemical Biology paper (2024) investigated the compound's ability to inhibit metalloenzymes, particularly those involved in cancer progression. The study revealed that derivatives of 2,5-Diazabicyclo[2.2.2]octane-3,6-dione exhibited nanomolar affinity for matrix metalloproteinases (MMPs), making them promising candidates for anti-metastatic therapies. Molecular docking simulations further supported these findings, showing stable binding interactions with the active sites of MMP-2 and MMP-9.

Another significant development was reported in ACS Chemical Neuroscience (2023), where researchers explored the neuroprotective properties of this compound. The study found that 2,5-Diazabicyclo[2.2.2]octane-3,6-dione derivatives could attenuate oxidative stress in neuronal cells by modulating the Nrf2-ARE pathway. This suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a structural perspective, advanced NMR and X-ray crystallography studies (2024) have provided detailed insights into the compound's conformational dynamics. These analyses revealed that the bicyclic framework imparts exceptional stability, which is advantageous for designing drugs with prolonged in vivo half-lives. Computational studies further predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles for several derivatives.

In summary, 2,5-Diazabicyclo[2.2.2]octane-3,6-dione (CAS: 1004-98-4) continues to emerge as a multifaceted tool in drug discovery. Its synthetic accessibility, biological relevance, and structural robustness position it as a valuable scaffold for future therapeutic development. Ongoing research is expected to expand its applications, particularly in targeted therapies and precision medicine.